Journal Name:Heterocycles
Journal ISSN:0385-5414
IF:0.689
Journal Website:http://www.heterocycles.jp/newlibrary/libraries/prepress
Year of Origin:1973
Publisher:Japan Institute of Heterocyclic Chemistry
Number of Articles Per Year:130
Publishing Cycle:Monthly
OA or Not:Not
Upcycling of recycled plastic fiber for sustainable cementitious composites: A critical review and new perspective
Heterocycles ( IF 0.689 ) Pub Date: 2023-06-22 , DOI: 10.1016/j.cemconcomp.2023.105192
Recycling plastic waste into recycled plastic fiber (RPF) for use in sustainable cementitious composites is an effective method for reducing the amount of plastic waste generated. While, there are numerous studies available that focus on the properties of RPF and its reinforced cementitious composites, a comprehensive systematic review is rarely found. Therefore, this paper presents a critical review on the utilization of RPF in cementitious composites, with the aim of providing relevant researchers with an effective and comprehensive way for acquiring the necessary literatures. In this review, the current global situation regarding plastic waste and the recycling technology of RPF were firstly introduced, accompanied by a systematic comparison of the properties of various types of RPF. Subsequently, the micro properties, early-age properties, mechanical properties, durability and improvement methods of RPF reinforced mortar/concrete were reviewed in detail. Finally, the paper concludes with an outlook on the subject. The results showed significant variation in the properties and application condition among different types of RPF. The incorporation of RPF in mortar/concrete, particularly for enhancing tensile strength, demonstrated improvements due to its bridging effect with cementitious materials. Furthermore, the utilization of RPF in mortar/concrete exhibited excellent economic and environmental benefits.
Detail
Effect of two-dimensional MXene on electrical conductivity of cement pastes
Heterocycles ( IF 0.689 ) Pub Date: 2023-06-19 , DOI: 10.1016/j.cemconcomp.2023.105185
In this study, two-dimensional (2D) MXene cement-based material with high electrical conductivity was prepared. The conductive behavior of cement pastes was measured by electrochemical impedance spectroscopy (EIS) and four-probe method. Besides, the microstructures of cement pastes were examined by scanning electron microscope (SEM), X-ray diffraction (XRD), and mercury intrusion porosimetry (MIP). The results demonstrate that the variation of electrical conductivity corresponds to percolation theory, and curing age exerts a negligible influence on the percolation threshold. Increasing the MXene content leads to both an increase in the electrical conductivity and the compressive strength (at an MXene dosage below 0.5 wt%). SEM analysis reveals that MXene can form a conductive network in the percolation zone of the matrix. Moreover, the hydration degree is promoted with the addition of MXene within 1.0 wt%, reflected by XRD analysis. The MIP results demonstrate that the addition of MXene at 0.7 wt% significantly reduces the porosity.
Detail
A contribution to understanding the rheological measurement, yielding mechanism and structural evolution of fresh cemented paste backfill
Heterocycles ( IF 0.689 ) Pub Date: 2023-07-24 , DOI: 10.1016/j.cemconcomp.2023.105221
Cemented paste backfill (CPB) is an efficient and sustainable technology for the disposal of tailings in mining industry. However, the flowability of CPB is not completely clear due to the lack of robust characterization methods and sufficient studies. In this study, the effects of pre-shear rate and time, resting time, and shear protocol on the rheological measurements of fresh CPB were examined. Additionally, a yielding model was built, and the 2-h structural evolution was investigated. The structural evolution of CPB was observed using the oscillatory shear rheology method. The underlying mechanisms were investigated using zeta potential, thermogravimetry, ionic concentration, focused beam reflectance measurement, and 1H nuclear magnetic resonance. The pre-shear rate of 100 s−1, pre-shear time of 100 s, pre-shear resting period of 150 s and the stress ramp-up protocol were all recommended by the results. The dual yielding properties of CPB are adequately represented by the proposed model. It is possible to categorize the structural evolution of CPB at rest into three stages, each of which can be attributed to flocculation brought on by particle interactions, packing density enhancement from the massive formation of rigid links, and an increase in the volume fraction of solid, respectively.
Detail
Interfacial mechanical bond characterization between cement pastes and porous aggregates through a coupled XCT and DVC technique
Heterocycles ( IF 0.689 ) Pub Date: 2023-06-05 , DOI: 10.1016/j.cemconcomp.2023.105158
Interfacial transition zone (ITZ) between cement matrix and porous aggregates plays an important role in affecting overall behavior of lightweight aggregate concrete (LWAC) due to mechanical interlocking effect. However, existing characterization techniques could not assess interfacial bond performance of LWAC in a three-dimensional and non-destructive way. The present study proposed a novel technique involving both in-situ X-ray computed tomography (XCT) and digital volume correlation (DVC) to quantitatively assess interfacial bond behavior between cement pastes and porous aggregates. In the test program, samples with various interfacial conditions were loaded to generate necessary displacement differences among different constituents. Volumetric deformations traced by XCT were transformed into volumetric strain components through DVC computation. Furthermore, cement-aggregate interactions were evaluated by analysis of XCT results. Eventually, strain profiles were used to characterize mechanical bond properties of the interfaces. Through the investigations, it was found that not all the penetrated cement paste could contribute to interfacial bond and that the proposed method could evaluate the effective area providing mechanical interlocking. The test results also showed that overall concrete strength could not represent the strength of ITZ.
Detail
Understanding the generation and evolution of hydrophobicity of silane modified fly ash/slag based geopolymers
Heterocycles ( IF 0.689 ) Pub Date: 2023-07-06 , DOI: 10.1016/j.cemconcomp.2023.105206
Silanes are widely used to enhance the corrosion resistance of cement-based materials by endowing the substrate with hydrophobicity. However, their applications in fly ash/slag based geopolymer (FSBG) are still rare. This study comprehensively investigates the hydrophobicity properties and reaction products of FSBG modified by isooctyltriethoxysilane admixture to reveal the mechanisms involved in the generation and evolution of hydrophobization effect. In spite of the verified compromise in compressive strength of modified FSBG for longer ages, the early strength at 1 day is amazingly found to slightly increase, ascribed to the heat release along with the hydrolysis of silane. The reduction of porosity is caused by the siloxane products of silane after condensation reactions and thus does not show consistencies to the decreasing compressive strength as well as the formation of hydration products. The amount of N-A-S-H gel is found to reduce more intensively compared to the C-A-S-H gel when silane is used. The evolution of contact angle on the surface of modified FSBG is dependent on the mutual effect of superficial density of silane and porosity, with the former controlled by the amount of coupling sites. The formula of contact angle evolution is proposed and can be potentially used to regulate and govern the hydrophobicity properties of FSBG, with the feasibility to be applied in other geopolymers and cement-based materials.
Detail
Encapsulation of red mud with ultra-high performance concrete (UHPC) for immobilization of alkaline and heavy metals: Experiments and simulations
Heterocycles ( IF 0.689 ) Pub Date: 2023-06-02 , DOI: 10.1016/j.cemconcomp.2023.105152
To alleviate the storage of red mud (RM) and the resulting pollution, this study presented an encapsulation-based strategy for the safe management of RM, and adopted ultra-high performance concrete (UHPC) as an encapsulating material due to its superior impermeability and chemisorption properties. It is noteworthy to find that encapsulated material suffered from a selective chemisorption and density functional theory (DFT) calculations were innovatively employed to investigate the selective chemisorption mechanism. The simulation results suggested that distinct bonding forms lead to the selective chemisorption of heavy metals, with Pb being adsorbed by Si–O–Pb chemical bonds and a strong Si–O–Pb–O–Si long chain, while As and Cr only form relatively weak As–O and Cr–O bonds through their attraction to O atoms. With the thickness of the encapsulating material increases, the synergistic effect of chemical solidification and physical package is provided to achieve a stronger stabilization effect. The leaching results indicated that the encapsulated RM exhibited exceptionally low concentrations of hazardous components (i.e., Na at 1.580 mg/L, As at 0.003 mg/L, Cr at 0.027 mg/L, and undetected levels of Pb in encapsulated RM with a thickness of 1.5 mm), far below the limits set by the United States Environmental Protection Agency (EPA). This study opening a new window for the sustainable and efficient management of hazardous solid waste.
Detail
Microstructure and mechanical properties of interlayer regions in extrusion-based 3D printed concrete: A critical review
Heterocycles ( IF 0.689 ) Pub Date: 2023-05-31 , DOI: 10.1016/j.cemconcomp.2023.105154
3D printed concrete structures often exhibit considerable degree of anisotropy and inhomogeneity because of layered material deposition and inferior properties of the interlayer regions between concrete filaments. These interlayer regions, which will be called interfaces hereafter for better readability, can significantly affect overall mechanical performance of printed concrete structures. Therefore, this paper provides a critical review of recent research advances on interfaces in 3D printed concrete. Firstly, the bond between printed layers is discussed from the microscopic point of view. Thereafter, test methods suitable to evaluate interfacial bond strength within 3D printed concrete are summarized. The effects of printing parameters, material composition and other factors on the interfacial bond strength are discussed, and the corresponding modification methods are addressed. Furthermore, the existing analytical models for 3D printed concrete interfaces are compared to offer a base for structural finite element analysis. Finally, some ideas on the future research are put forward.
Detail
Novel production of macrocapsules for self-sealing mortar specimens using Stereolithographic 3D printers
Heterocycles ( IF 0.689 ) Pub Date: 2023-07-20 , DOI: 10.1016/j.cemconcomp.2023.105216
The use of capsule-based technology for self-sealing and self-healing cementitious systems has been extensively investigated for both macro- and microencapsulated additions. In this study, macrocapsules, produced using a novel technique were characterised and compared, evaluating mechanical triggering, bonding with the cementitious matrix, and self-sealing efficiency upon integration into cementitious mortar specimens. Macrocapsules containing a commercially available water repellent agent were produced in two ways. Stereolithographic additive manufacturing (3D printing) was used to produce novel rigid acrylate macrocapsules as well as alumina ones. Cementitious macrocapsules produced with a rolling technique were also used as a comparison. The capsules were characterised in terms of watertightness, water uptake, and shell morphology. Following this, the capsules were integrated into cement mortar prisms and subjected to controlled cracking by three-point bending to evaluate the triggering and subsequent self-sealing effect. The results highlighted influential process parameters that can be optimised and explored for further capsule-based self-sealing in structural applications.
Detail
Mechanical properties and micro-mechanism of cement-based materials strengthened by in-situ organic-inorganic polymerization
Heterocycles ( IF 0.689 ) Pub Date: 2023-07-03 , DOI: 10.1016/j.cemconcomp.2023.105202
Ordinary cement-based materials face defects in practical applications, such as poor tensile strength, brittleness, and high cracking risk. Compound modification has great potential to improve cement-based material structural and mechanical performance. In this paper, cement-based materials with a three-dimensional (3D) plug-in network structure are formed by in-situ organic-inorganic polymerization. Partial acrylamide (AM) monomer is inserted into the zirconium phosphate (ZrP) interlayer, and zirconium phosphate-acrylamide (ZrP-AM) composite materials are successfully prepared. During cement hydration, AM undergoes in-situ self-polymerization and co-polymerization with ZrP-AM, forming a complete plug-in network with ZrP distributed on the polymer network. Meanwhile, the plug-in network structure is closely bound to the cement matrix due to the formation of chemical bonds. In the best mix ratio design, the ZrP-PAM-modified sample with 1 wt% ZrP and 3 wt% AM has a 105% higher flexural strength than the cement paste. Moreover, due to the enhancing effect of ZrP on the cement matrix and polymer network, the flexural and compressive strengths of the modified sample increased by 28.5% and 17%, respectively, compared to the single AM modified sample with respect to the same dosage. The formation of the plug-in network structure and chemical bonds greatly enhances the mechanical strength of cement-based materials. This synergistic modification method fully exploits the modifying effects of polymers and nanomaterials and provides a novel strategy to improve the mechanical properties of cement-based materials.
Detail
3D printing of cementitious mortar with milled recycled carbon fibres: Influences of filament offset on mechanical properties
Heterocycles ( IF 0.689 ) Pub Date: 2023-06-10 , DOI: 10.1016/j.cemconcomp.2023.105169
This study investigates the effects of layer offset on the mechanical strengths of 3D-printed mortar containing milled recycled carbon fibres (rCF). Compared to previous works, the printing scale of carbon-fibre reinforced mortar is increased to move closer to the stage of practical engineering application. For different fibre content, 1.5 vol% is recommended as the optimum fibre dosage for the mortar printing. Three degrees of layer offset are designed for the unidirectional printing pattern, including 0%, 25% and 50% of the filament width as the nozzle drifting distance. X-ray micro-computed tomography analysis demonstrates the internal pore structures in printed specimens consist of channel pores between filaments and micro pores within filaments. The channel pores are generally less geometrically regular than micro pores. Increasing the offset degree leads to improved compressive and flexural strengths along different loading directions. The increase in the compressive strength is more substantial along the direction of layer deposition and lateral expansion compared to the printing direction. Printed specimens with 25% and 50% layer offset also exhibit a much lower level of anisotropy in compression than those without offset. As the degree of layer offset rises, the total porosity decreases and the volume percentage of micro pores in total pores increases, thereby rendering less severe stress concentration around defects and strengthening the mechanical performance of printed specimens. The experiment results show the 3D-printed mortar containing milled rCF with layer offset, normally serving for self-sensing purpose, has the potential to achieve decent mechanical properties for large-scale industrial printing.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
化学4区 CHEMISTRY, ORGANIC 有机化学4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
17.10 61 Science Citation Index Science Citation Index Expanded Not
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